(3-Chloro-4-methylsulfanyl-phenyl)-acetic acid ethyl ester

• Molecular Formula: C11H13ClO2S
• Molecular Weight: 244.74 g/mol
• IUPAC Name: ethyl 2-(3-chloro-4-methylsulfanylphenyl)acetate
• InChI: InChI=1S/C11H13ClO2S/c1-3-14-11(13)7-8-4-5-10(15-2)9(12)6-8/h4-6H,3,7H2,1-2H3
• InChI Key: MWVQNJRUTWNGJI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CC(=C(C=C1)SC)Cl

Description

(3-Chloro-4-methylsulfanyl-phenyl)-acetic acid ethyl ester is a useful research compound. Its molecular formula is C11H13ClO2S and its molecular weight is 244.74 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of acetoxy-(3-chloro-4-methylsulfanyl-phenyl)-acetic acid ethyl ester (1.47 g, 4.87 mmol) in hexamethylphosphoramide (7.2 mL) and methanol (20 μL) was treated with a 0.1M solution of samarium iodide in tetrahydrofuran (146 mL, 14.6 mmol). The reaction mixture was stirred at 25° C. under nitrogen for 6 min. During this time period, the reaction mixture changed from purple to white. The reaction mixture was diluted with water (150 mL) and then extracted with methylene chloride (3×100 mL). The combined organic layers were dried over sodium sulfate, filtered, and concentrated in vacuo. Flash chromatography (Merck Silica gel 60, 230-400 mesh, 4/1 hexanes/ethyl acetate) afforded (3-chloro-4-methylsulfanyl-phenyl)-acetic acid ethyl ester (0.71 g, 60%) as a light yellow oil: EI-HRMS m/e calcd for C11H13ClO2S (M+) 244.0324, found 244.0332.